Cas no 1369595-76-5 (Benzo[b]thiophene, 2-(dichloromethyl)-)

• Product Name: Benzo[b]thiophene, 2-(dichloromethyl)-
• CAS No: 1369595-76-5
• MF: C₉H₆Cl₂S
• MW: 217.114939212799
• CID: 2121493
• PubChem ID: 66837439
• Update Time: 2024-03-01

Benzo[b]thiophene, 2-(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(dichloromethyl)benzo[b]thiophene
• Benzo[b]thiophene, 2-(dichloromethyl)-

• Inchi： 1S/C9H6Cl2S/c10-9(11)8-5-6-3-1-2-4-7(6)12-8/h1-5,9H
• InChI Key： NDGBDXCWRUVOSW-UHFFFAOYSA-N
• SMILES： ClC(C1=CC2C=CC=CC=2S1)Cl

Computed Properties

• Exact Mass: 215.9567268g/mol
• Monoisotopic Mass: 215.9567268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes